Ethyl vinyl sulfide
Overview
Description
Ethyl vinyl sulfide, also known as ethenylsulfanylethane or (Ethylthio)ethene, is a chemical compound with the molecular formula C4H8S . It has a molecular weight of 88.17 g/mol .
Synthesis Analysis
The synthesis of ethyl vinyl sulfide and similar compounds like vinyl sulfones has been a topic of interest in organic chemistry. Traditional methods for the synthesis of vinyl sulfones include olefin metathesis, conjugate reduction, asymmetric dihydroxylation (AD), and the use of vinyl sulfones to arrive at highly functionalized targets . A recent study reported an efficient synthesis of vinyl sulfides and vinyl sulfones via transition metal-free sodium iodide-mediated sulfenylation of alcohols and sulfinic acids with solvent-controlled selectivity .
Molecular Structure Analysis
The molecular structure of ethyl vinyl sulfide can be represented by the InChI string: InChI=1S/C4H8S/c1-3-5-4-2/h3H,1,4H2,2H3 . The corresponding InChIKey is AFGACPRTZOCNIW-UHFFFAOYSA-N . The Canonical SMILES representation is CCSC=C .
Scientific Research Applications
Material Science: Synthesis of Functional Polymers
Ethyl vinyl sulfide is used in material science for the synthesis of functional polymers. Its ability to form copolymers with other vinyl compounds allows for the creation of materials with specific properties, such as increased flexibility, chemical resistance, or thermal stability . These polymers can be tailored for use in coatings, adhesives, and as components in composite materials.
Pharmaceutical Research: Enzyme Inhibition Studies
In pharmaceutical research, ethyl vinyl sulfide plays a role as a substrate in enzyme inhibition studies. It has been shown to interact with enzymes like thioether S-methyltransferase, which is important in the metabolism of sulfur and selenium-containing compounds in animals . Understanding these interactions can lead to the development of new drugs and therapeutic strategies.
Chemical Synthesis: Intermediate for Organic Reactions
Ethyl vinyl sulfide serves as an intermediate in various organic reactions. It is employed in the synthesis of vinyl sulfides and vinyl sulfones, which are key structures in organic chemistry due to their presence in natural and biologically active compounds . These compounds are used as precursors for enol substituents, Michael acceptors, and in cross-coupling reactions.
Biochemistry: Metabolic Pathway Analysis
Ethyl vinyl sulfide is involved in metabolic pathway analysis within biochemistry. It acts as a substrate for specific enzymes, providing insights into the metabolism of various compounds. This information is crucial for the development of biochemical assays and for understanding the biochemical pathways in living organisms .
Biocatalysis: Green Chemistry Applications
Lastly, ethyl vinyl sulfide finds applications in biocatalysis as part of green chemistry initiatives. It can be used in enzymatic reactions as a solvent or co-solvent, offering an alternative to traditional organic solvents and contributing to more sustainable and environmentally friendly chemical processes .
Safety and Hazards
Ethyl vinyl sulfide is a highly flammable liquid and vapor . It should be kept away from heat, sparks, open flames, and hot surfaces. The container should be kept tightly closed, and only non-sparking tools should be used around it. Precautionary measures should be taken against static discharge . In case of accidental release, avoid breathing vapors, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
Ethyl vinyl sulfide primarily targets the enzyme Thioether S-methyltransferase . This enzyme plays a crucial role in the metabolism of sulfur and selenium-containing compounds in animals .
Mode of Action
Ethyl vinyl sulfide interacts with Thioether S-methyltransferase, acting as a substrate for this enzyme . The compound undergoes a reaction with S-adenosylmethionine, yielding methyl ethyl vinyl sulfonium ion (MEVS+) .
Biochemical Pathways
The biochemical pathways affected by Ethyl vinyl sulfide are primarily related to the metabolism of sulfur and selenium-containing compounds
Pharmacokinetics
Given its molecular weight of 8817 , it is likely to have good bioavailability
Result of Action
The molecular and cellular effects of Ethyl vinyl sulfide’s action are primarily related to its interaction with Thioether S-methyltransferase . By acting as a substrate for this enzyme, Ethyl vinyl sulfide influences the metabolism of sulfur and selenium-containing compounds . The specific cellular effects are subject to ongoing research.
properties
IUPAC Name |
ethenylsulfanylethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8S/c1-3-5-4-2/h3H,1,4H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFGACPRTZOCNIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50211765 |
Source
|
| Record name | Ethyl vinyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50211765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
627-50-9 |
Source
|
| Record name | Ethyl vinyl sulfide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=627-50-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl vinyl sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000627509 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl vinyl sulfide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90866 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl vinyl sulfide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50211765 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl Vinyl Sulfide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL VINYL SULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5PXS818N9W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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